2-(Piperidinomethyl)-1-Naphthol
Cat. No. B1619968
M. Wt: 241.33 g/mol
InChI Key: LYBPBRBKERCUNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05420362
Procedure details
Brown (Bull. Natl. Inst. Sci. India, No. 31, 167-178, 1965) discloses the following reaction scheme: Mannich reaction of 1-naphthol with piperidine and formaldehyde afforded 2-(piperidinomethyl)-1-naphthol in a yield of 45%. Reduction of 2-(piperidinomethyl)-1-naphthol in the presence of H2 /Pd/SrCO3 afforded 2-methyl-1-naphthol in a yield of 85%.
Yield
45%
Identifiers
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REACTION_CXSMILES
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[C:1]1([OH:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.[NH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.[CH2:18]=O>>[N:12]1([CH2:18][C:2]2[CH:3]=[CH:4][C:5]3[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=3)[C:1]=2[OH:11])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC2=CC=CC=C12)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the following reaction scheme
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(CCCCC1)CC1=C(C2=CC=CC=C2C=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 45% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
